Cas no 725217-20-9 (methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 725217-20-9
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5419373
• Update Time: 2025-05-24

methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethyl-7-(4-methoxyphenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 5-ethyl-1,7-dihydro-7-(4-methoxyphenyl)-, methyl ester
• methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C16H18N4O3/c1-4-12-13(15(21)23-3)14(20-16(19-12)17-9-18-20)10-5-7-11(22-2)8-6-10/h5-9,14H,4H2,1-3H3,(H,17,18,19)
• InChI Key： WCOAWIYZOVCWQR-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=C(OC)C=C1)C(C(OC)=O)=C(CC)N=2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 435.7±55.0 °C(Predicted)
• pka: 6.38±0.70(Predicted)

Additional information on methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Methyl 5-Ethyl-7-(4-Methoxyphenyl)-4H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine-6-Carboxylate (CAS No. 725217-20-9): A Comprehensive Overview

In the realm of heterocyclic chemistry, methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 725217-20-9) stands out as a structurally intriguing compound with potential applications in pharmaceuticals and agrochemicals. Its unique triazolopyrimidine core, coupled with functional groups like the methoxy and ethyl substituents, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, green chemistry, and AI-driven molecular design.

The compound’s IUPAC name reflects its complex architecture, featuring a 1,2,4-triazolo[1,5-a]pyrimidine scaffold—a motif known for its versatility in medicinal chemistry. Recent studies highlight its potential as a kinase inhibitor or antimicrobial agent, addressing pressing global challenges like antibiotic resistance. Its CAS number 725217-20-9 ensures precise identification in databases, a critical factor for researchers leveraging machine learning tools to predict compound properties or optimize synthetic routes.

Synthetic routes to methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate often involve multi-step reactions, including cyclocondensation and esterification. Innovations in catalysis and solvent-free synthesis have been explored to enhance yield and sustainability—a nod to the growing demand for eco-friendly chemical processes. Analytical techniques like NMR, HPLC, and mass spectrometry are pivotal for characterizing its purity and confirming its structure, topics frequently searched by analytical chemists.

Beyond its synthetic allure, this compound’s pharmacophore features align with trends in fragment-based drug design—a hot topic in computational chemistry forums. Its methoxyphenyl moiety, for instance, is a common pharmacophoric element in CNS-active drugs, sparking curiosity about its blood-brain barrier permeability. Such discussions resonate with queries like *“how to optimize drug bioavailability”* or *“role of heterocycles in drug development”*—popular in academic and industrial research circles.

Regulatory and safety profiles of CAS 725217-20-9 are also of interest, particularly for labs adhering to REACH or GLP standards. While not classified as hazardous, proper handling protocols are emphasized, reflecting broader searches on lab safety best practices. The compound’s logP and solubility data—often queried in QSAR studies—are vital for preclinical assessments.

In conclusion, methyl 5-ethyl-7-(4-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate exemplifies the intersection of traditional heterocyclic chemistry and cutting-edge research. Its study addresses both foundational questions and contemporary needs, from targeted therapy to sustainable synthesis, making it a compelling subject for journals and patent applications alike.